Cas no 145512-35-2 (4-Piperidinebutanoicacid, 2-carboxy-, (2R,4S)-)

4-Piperidinebutanoicacid, 2-carboxy-, (2R,4S)- structure
145512-35-2 structure
Product Name:4-Piperidinebutanoicacid, 2-carboxy-, (2R,4S)-
CAS No:145512-35-2
MF:C10H17NO4
MW:215.24628329277
CID:148871
PubChem ID:132726
Update Time:2025-04-19

4-Piperidinebutanoicacid, 2-carboxy-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinebutanoicacid, 2-carboxy-, (2R,4S)-
    • DTXSID30932628
    • LY 221501
    • 4-(3-Carboxypropyl)piperidine-2-carboxylic acid
    • cis-4-(3-Carboxyprop-1-yl)piperidine-2-carboxylic acid
    • 4-Piperidinebutanoic acid, 2-carboxy-, (2R-cis)-
    • 4-Piperidinebutanoic acid, 2-carboxy-, (2R,4S)-
    • 145512-35-2
    • (2R,4S)-4-(3-CARBOXYPROPYL)PIPERIDINE-2-CARBOXYLIC ACID
    • AKOS030550186
    • LY-221501
    • Inchi: 1S/C10H17NO4/c12-9(13)3-1-2-7-4-5-11-8(6-7)10(14)15/h7-8,11H,1-6H2,(H,12,13)(H,14,15)/t7-,8+/m0/s1
    • InChI Key: UDPZLTQBSHPQHX-JGVFFNPUSA-N
    • SMILES: OC([C@H]1C[C@@H](CCCC(=O)O)CCN1)=O

Computed Properties

  • Exact Mass: 215.11581
  • Monoisotopic Mass: 215.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • Density: 1.196
  • Boiling Point: 437.5°C at 760 mmHg
  • Flash Point: 218.4°C
  • Refractive Index: 1.497
  • PSA: 86.63
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